Cas no 921846-31-3 (methyl 4-({1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}methyl)benzoate)

• Product Name: methyl 4-({1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}methyl)benzoate
• CAS No: 921846-31-3
• MF: C₁₅H₁₇N₃O₄S
• MW: 335.378182172775
• CID: 6590074
• PubChem ID: 18571184
• Update Time: 2025-06-08

methyl 4-({1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}methyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}methyl)benzoate
• AKOS024632484
• methyl 4-[[1-(2-amino-2-oxoethyl)-5-(hydroxymethyl)imidazol-2-yl]sulfanylmethyl]benzoate
• F2258-0754
• methyl 4-(((1-(2-amino-2-oxoethyl)-5-(hydroxymethyl)-1H-imidazol-2-yl)thio)methyl)benzoate
• methyl 4-({[1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-yl]sulfanyl}methyl)benzoate
• 921846-31-3

• Inchi： 1S/C15H17N3O4S/c1-22-14(21)11-4-2-10(3-5-11)9-23-15-17-6-12(8-19)18(15)7-13(16)20/h2-6,19H,7-9H2,1H3,(H2,16,20)
• InChI Key： NHLMNWMBFGNZBL-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(CSC2N(CC(N)=O)C(CO)=CN=2)C=C1

Computed Properties

• Exact Mass: 335.09397721g/mol
• Monoisotopic Mass: 335.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 133Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-({1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}methyl)benzoate

Research Briefing on Methyl 4-({1-(Carbamoylmethyl)-5-(Hydroxymethyl)-1H-Imidazol-2-ylsulfanyl}methyl)benzoate (CAS: 921846-31-3)

In recent years, the compound methyl 4-({1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}methyl)benzoate (CAS: 921846-31-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazole-thioether scaffold, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical evaluations.

The synthesis of methyl 4-({1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}methyl)benzoate involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the regioselective introduction of the carbamoylmethyl and hydroxymethyl groups. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological testing.

Mechanistic studies have revealed that this compound exhibits its biological activity through the modulation of key cellular pathways. For instance, it has been shown to inhibit the NF-κB signaling pathway, which plays a critical role in inflammation and cancer progression. Additionally, its antimicrobial properties are attributed to the disruption of bacterial cell wall synthesis, making it a potential candidate for addressing antibiotic-resistant strains. These findings are supported by in vitro assays and molecular docking simulations, which highlight the compound's high affinity for specific protein targets.

Preclinical evaluations of methyl 4-({1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}methyl)benzoate have demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and metabolic stability. Animal models have further corroborated its efficacy in reducing tumor growth and inflammatory responses, with minimal observed toxicity. These results underscore the compound's potential as a lead candidate for further drug development.

In conclusion, the ongoing research on methyl 4-({1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}methyl)benzoate (CAS: 921846-31-3) highlights its multifaceted therapeutic potential. Future studies should focus on elucidating its long-term safety profile and exploring its synergistic effects with existing therapies. The compound's unique chemical structure and promising biological activities position it as a valuable asset in the quest for novel pharmaceutical agents.